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Compound of Interest

Compound Name: Hydroxyzine Hcl

Cat. No.: B10761774 Get Quote

This document provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Hydroxyzine Hydrochloride (HCl). It

outlines the necessary personal protective equipment (PPE), procedural guidance for safe

handling and disposal, and emergency protocols.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling Hydroxyzine HCl, especially in powder form, adherence to the following PPE

and engineering controls is mandatory to minimize exposure and ensure a safe laboratory

environment.
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Control Type Requirement Rationale

Engineering Controls

Work in a well-ventilated area.

Use of a chemical fume hood

is recommended for handling

powders.

To minimize inhalation of dust

and fumes.

Provide accessible safety

shower and eyewash station.

[1][2]

For immediate

decontamination in case of

accidental exposure.

Eye and Face Protection

Wear safety glasses with side-

shields.[1][3] If splashes are

likely, wear chemical safety

goggles.[4]

To protect eyes from dust

particles and splashes.

Hand Protection
Wear chemically resistant,

impervious gloves.[1][4]

To prevent skin contact and

absorption.

Skin and Body Protection

Wear suitable protective

clothing, such as a lab coat

with long sleeves.[1][3][4]

To protect skin from accidental

contact.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[1] If exposure limits

are exceeded or irritation is

experienced, use an

appropriate NIOSH-approved

respirator.[3][5]

To prevent respiratory tract

irritation from dust or aerosols.

Safe Handling and Storage Procedures
Handling:

Avoid contact with eyes, skin, and clothing.[1][6]

Do not breathe dust, fumes, or spray.[3]

Wash hands thoroughly after handling.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.spectrumchemical.com/media/sds/HY125_AGHS.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0548A/Hydroxyzine-dihydrochloride-SDS-MedChemExpress.pdf
https://www.spectrumchemical.com/media/sds/HY125_AGHS.pdf
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Safety%20Data%20Sheets/H/HYDROXYZINE_HCL_TABS_MTR_NGHS_EN.ashx
https://www.americanregent.com/media/2500/hydroxyzine-hcl-injection-sds-10jan2019.pdf
https://www.spectrumchemical.com/media/sds/HY125_AGHS.pdf
https://www.americanregent.com/media/2500/hydroxyzine-hcl-injection-sds-10jan2019.pdf
https://www.spectrumchemical.com/media/sds/HY125_AGHS.pdf
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Safety%20Data%20Sheets/H/HYDROXYZINE_HCL_TABS_MTR_NGHS_EN.ashx
https://www.americanregent.com/media/2500/hydroxyzine-hcl-injection-sds-10jan2019.pdf
https://www.spectrumchemical.com/media/sds/HY125_AGHS.pdf
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Safety%20Data%20Sheets/H/HYDROXYZINE_HCL_TABS_MTR_NGHS_EN.ashx
https://paipharma.com/wp-content/uploads/2025/01/HydrOXYzine-Hydrochloride-Oral-Solution-OSHA-GHS-SDS.pdf
https://www.spectrumchemical.com/media/sds/HY125_AGHS.pdf
https://www.fishersci.com/store/msds?partNumber=AC468440010&countryCode=US&language=en
https://gps.mylwebhub.com/~/media/Global%20Product%20Catalog/US%20Product%20Catalog/Files/Safety%20Data%20Sheets/H/HYDROXYZINE_HCL_TABS_MTR_NGHS_EN.ashx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10761774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Do not eat, drink, or smoke in areas where Hydroxyzine HCl is handled.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3][6]

Keep away from strong oxidizing agents.[6]

Recommended storage temperature is typically between 20°C and 25°C (68°F and 77°F).[3]

[7]

Store in a locked-up area.[1][4][5][6]

Emergency and First-Aid Protocols
In the event of exposure to Hydroxyzine HCl, immediate action is crucial. The following table

outlines the appropriate first-aid measures.

Exposure Route First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. If irritation persists, seek

medical attention.[1][3][4]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water for at

least 15 minutes. If skin irritation occurs, get

medical advice.[1][3][4]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If feeling unwell, call a

poison center or doctor.[1][4][6]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a poison center or

doctor immediately.[1][3][4]
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For any significant exposure or if symptoms persist, seek immediate medical attention and

show the Safety Data Sheet (SDS) to the attending physician.[1] In case of overdose, dial 911

or the local emergency number and contact a Poison Control Center.[8]

Spill and Disposal Plan
Spill Response:

Evacuate non-essential personnel from the area.[3][9]

Ensure adequate ventilation.

Wear appropriate personal protective equipment as outlined above.[3][9]

Prevent further leakage or spillage if it is safe to do so.[1][9]

For dry spills, carefully pick up the material and transfer it to a properly labeled container for

disposal. Avoid generating dust.[1]

For liquid spills, contain and collect with an inert absorbent material.[2][5]

Clean the spill area thoroughly.

Disposal:

Dispose of Hydroxyzine HCl and any contaminated materials in accordance with all

applicable federal, state, and local regulations.[1][6]

The preferred method of disposal for unused medicine is through a drug take-back program.

[10][11]

If a take-back program is not available, the "non-flush list" procedure for disposal in

household trash can be followed:

Remove the drug from its original container.

Mix the medicine with an undesirable substance such as used coffee grounds, dirt, or cat

litter. Do not crush tablets or capsules.[12]
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Place the mixture in a sealed plastic bag or container.[12]

Dispose of the container in the household trash.[12]

Do not flush down the toilet unless specifically instructed to do so.[10] Hydroxyzine HCl is
not typically on the FDA's flush list.[11]

Procedural Workflow for Handling Hydroxyzine HCl
The following diagram illustrates the standard operational workflow for handling Hydroxyzine
HCl from receipt to disposal, incorporating all necessary safety checks.
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Operational Workflow for Handling Hydroxyzine HCl
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Caption: Workflow for safe handling of Hydroxyzine HCl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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